7-Bromo-3,4-dihydroisoquinoline hydrochloride
Cat. No. B097814
Key on ui cas rn:
16516-67-9
M. Wt: 246.53 g/mol
InChI Key: TZRGFYNFHUFUAW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06121283
Procedure details
A total of 219 g (0.89 mol) of 7-bromo-3,4-dihydro-isoquinoline hydrochloride and 1.5 liters of water were combined and heated to 50° C. A total of 33.7 g (0.89 mol) of sodium borohydride was added in portions over 0.5 hours during which time the temperature rose to 62° C. The reaction was then cooled to ambient temperature and extracted three times with 1 liter of methylene chloride. The combined organic layers were washed with 1 liter of saturated sodium chloride solution, dried over anhydrous sodium sulfate and concentrated to yield 173 g of an oil.
Name
Identifiers
|
REACTION_CXSMILES
|
Cl.[Br:2][C:3]1[CH:12]=[C:11]2[C:6]([CH2:7][CH2:8][N:9]=[CH:10]2)=[CH:5][CH:4]=1.[BH4-].[Na+]>O>[Br:2][C:3]1[CH:12]=[C:11]2[C:6]([CH2:7][CH2:8][NH:9][CH2:10]2)=[CH:5][CH:4]=1 |f:0.1,2.3|
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
219 g
|
|
Type
|
reactant
|
|
Smiles
|
Cl.BrC1=CC=C2CCN=CC2=C1
|
Step Two
|
Name
|
|
|
Quantity
|
33.7 g
|
|
Type
|
reactant
|
|
Smiles
|
[BH4-].[Na+]
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Step Three
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Name
|
|
|
Quantity
|
1.5 L
|
|
Type
|
solvent
|
|
Smiles
|
O
|
Conditions
Temperature
|
Control Type
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UNSPECIFIED
|
|
Setpoint
|
50 °C
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
rose to 62° C
|
TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
|
The reaction was then cooled to ambient temperature
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EXTRACTION
|
Type
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EXTRACTION
|
|
Details
|
extracted three times with 1 liter of methylene chloride
|
WASH
|
Type
|
WASH
|
|
Details
|
The combined organic layers were washed with 1 liter of saturated sodium chloride solution
|
DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
dried over anhydrous sodium sulfate
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CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
concentrated
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
BrC1=CC=C2CCNCC2=C1
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 173 g | |
| YIELD: CALCULATEDPERCENTYIELD | 91.7% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
